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Compound of Interest

Compound Name: (R)-Cyclohex-3-enol

Cat. No.: B12959313 Get Quote

In the landscape of modern drug discovery and fine chemical synthesis, the use of chiral

building blocks is paramount for achieving stereochemical control, a critical factor influencing

the pharmacological and toxicological properties of active pharmaceutical ingredients.[1][2]

Among the diverse array of available synthons, (R)-Cyclohex-3-enol has emerged as a

valuable and versatile C6 chiral building block. Its rigid cyclic structure and bifunctional nature

—possessing both a stereocenter and a reactive alkene—make it an attractive starting material

for the synthesis of complex molecular architectures.

This guide provides an objective comparison of (R)-Cyclohex-3-enol with other prominent

chiral building blocks, supported by experimental data and detailed protocols to assist

researchers, scientists, and drug development professionals in making informed decisions for

their synthetic strategies.

An Overview of Chiral Synthesis Strategies
The efficient synthesis of enantiomerically pure compounds can be broadly categorized into

three main approaches: chiral pool synthesis, the use of chiral auxiliaries, and asymmetric

catalysis. Chiral building blocks like (R)-Cyclohex-3-enol are key components of the "chiral

pool" approach, which utilizes readily available, enantiopure molecules as starting materials.[3]

[4][5]
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1. Prepare Flask
(CH2Cl2, 3Å Sieves, -20°C)

2. Add Ti(OiPr)4
and (+)-DET

3. Add Allyl Alcohol

4. Add TBHP
(Oxidant)

5. Monitor Reaction
(TLC)

6. Quench with
Na2SO3 (aq)

7. Warm, Filter,
Extract

8. Dry, Concentrate,
Purify (Distillation)

Final Product:
(2S,3S)-2,3-Epoxy-1-propanol

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12959313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Commercial Route (Roche)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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